Cas no 2173098-83-2 (Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate
• CAS No: 2173098-83-2
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5043271
• Update Time: 2025-06-26

Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate
• t-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate
• Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate

• Inchi： 1S/C15H27NO3/c1-12(17)6-5-7-13-8-10-16(11-9-13)14(18)19-15(2,3)4/h7,12,17H,5-6,8-11H2,1-4H3
• InChI Key： PUKXKFVJTFXXOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC/C(=C\CCC(C)O)/CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8

Additional information on Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate (CAS No. 2173098-83-2)

Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate (CAS No. 2173098-83-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both hydroxyl and carboxylate functional groups enhances its reactivity, making it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in central nervous system (CNS) drug development and enzyme inhibition studies. Researchers frequently search for "piperidine derivatives in drug discovery" or "CAS 2173098-83-2 applications," reflecting the growing interest in this chemical space. The tert-butyl group in this compound further improves its stability, a feature often highlighted in queries like "tert-butyl protection in organic synthesis."

The synthesis of Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate involves multi-step reactions, including condensation and protection-deprotection strategies. Its hydroxypentylidene moiety is particularly noteworthy, as it can undergo further functionalization to create analogs for structure-activity relationship (SAR) studies. This aligns with trending topics such as "green chemistry in intermediate synthesis" and "sustainable pharmaceutical manufacturing," which emphasize eco-friendly methodologies.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research use. Questions like "how to analyze piperidine derivatives" or "CAS 2173098-83-2 purity standards" are common among laboratory professionals, underscoring the need for reliable quality control protocols.

Beyond pharmaceuticals, Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate has potential applications in material science, particularly in polymer modification. Its dual functionality allows it to act as a crosslinking agent or monomer, a topic gaining traction in searches like "piperidine monomers for advanced materials." This versatility positions it as a compound of interest across interdisciplinary fields.

In conclusion, Tert-Butyl 4-(4-hydroxypentylidene)piperidine-1-carboxylate (CAS No. 2173098-83-2) exemplifies the intersection of synthetic chemistry and applied sciences. Its relevance to drug development, coupled with emerging material applications, ensures its continued prominence in research. For those exploring "piperidine carboxylate synthesis" or "hydroxypentylidene derivatives," this compound offers a robust platform for innovation.